Cas no 141903-34-6 (1-(2-Naphthoyl)imidazole)

• Product Name: 1-(2-Naphthoyl)imidazole
• CAS No: 141903-34-6
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 101372
• PubChem ID: 329762671
• Update Time: 2025-11-01

1-(2-Naphthoyl)imidazole Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-1-yl)(naphthalen-2-yl)methanone
• 1-(2-Naphthoyl)imidazole
• Methanone,1H-imidazol-1-yl-2-naphthalenyl-
• imidazol-1-yl(naphthalen-2-yl)methanone
• 141903-34-6
• 1-(naphthalene-2-carbonyl)-1H-imidazole
• 1-(2-Naphthoyl)imidazole, suitable for fluorescence, >=95.0% (N)
• J-007569
• DTXSID90357434
• SCHEMBL1186098
• AKOS015913717

• MDL： MFCD00210069
• Inchi： 1S/C14H10N2O/c17-14(16-8-7-15-10-16)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H
• InChI Key： FEYNPDBWOXBMOB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC=CC2=C1)N1C=NC=C1

Computed Properties

• Exact Mass: 222.07900
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.19
• Melting Point: 74-78 °C (lit.)
  74-78 °C
• Boiling Point: 428.5°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.646
• PSA: 34.89000
• LogP: 2.72480
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Naphthoyl)imidazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 1-(2-Naphthoyl)imidazole

Comprehensive Overview of 1-(2-Naphthoyl)imidazole (CAS No. 141903-34-6): Properties, Applications, and Research Insights

1-(2-Naphthoyl)imidazole (CAS No. 141903-34-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a naphthoyl group with an imidazole ring, resulting in unique chemical properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for terms like "1-(2-Naphthoyl)imidazole synthesis", "CAS 141903-34-6 applications", and "naphthoyl-imidazole derivatives", reflecting its growing relevance in advanced chemistry.

The compound's molecular structure features a 2-naphthoyl moiety attached to the nitrogen atom of the imidazole ring, which contributes to its stability and reactivity. This structural configuration enables 1-(2-Naphthoyl)imidazole to participate in various coupling reactions, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential in developing fluorescent probes and photoactive materials, aligning with the rising demand for sustainable optoelectronic components.

In pharmaceutical research, 1-(2-Naphthoyl)imidazole derivatives are explored for their bioactivity, particularly in modulating enzyme functions. Queries such as "imidazole-based drug discovery" and "naphthoyl compounds in medicine" underscore its therapeutic potential. Its aromatic system and hydrogen-bonding capacity allow interactions with biological targets, though rigorous studies are ongoing to evaluate efficacy and safety.

From an industrial perspective, the compound's role in polymer chemistry and coordination complexes is noteworthy. Manufacturers often seek "high-purity CAS 141903-34-6" for catalytic applications, where its electron-rich imidazole core facilitates metal-ligand bonding. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, addressing concerns about solvent waste and energy efficiency.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 1-(2-Naphthoyl)imidazole, ensuring batch consistency for research or commercial use. FAQs such as "How to analyze 141903-34-6 purity?" or "Storage conditions for naphthoyl-imidazole compounds" reflect practical considerations for handling this compound. Proper storage in anhydrous environments and light-sensitive containers is recommended to maintain stability.

Emerging trends link 1-(2-Naphthoyl)imidazole to supramolecular chemistry and nanotechnology, where its self-assembly properties are investigated for sensor development. The compound's π-conjugated system enables applications in organic electronics, resonating with searches for "imidazole-based conductive materials". Collaborative efforts between academia and industry continue to expand its utility, driven by the demand for multifunctional compounds.

In summary, 1-(2-Naphthoyl)imidazole (CAS No. 141903-34-6) exemplifies the intersection of fundamental research and applied science. Its adaptability across drug design, material engineering, and catalysis positions it as a compound of enduring interest. As scientific inquiries evolve, this molecule will likely remain at the forefront of innovation, addressing challenges in healthcare, energy, and environmental sustainability.